Cas no 5480-12-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- Usnein; (+-)-Uanic acid; (+-)-2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione; Usninsaeure [German]; 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3-(2H,9bH)dibenzofurandione; (+/-)-2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one; Usniacin; Usnic acid derivative; 2,6-diacetyl-1,2,3,9b-tetrahydro-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3-dione; L-Usnic acid; Usno; (+)-usnic acid; (+-)-Verbenon; Usninic acid; (+-)-verbe
- Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R)-
- DB-061581
- DTXSID2048115
- (-)-cis-verbenone
- d-Verbenone
- 5480-12-6
- NSC 36846
- NSC-6832
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
- Q421151
- dl-Verbenone
- Verbenone, (d)-
- EN300-89049
- (1R-cis)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-ene-2-one
- Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R-cis)-
- (S)-(-)-Verbenone
- S-Verbenone
- Verbenone, (L)-
- NSC6832
- (-)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
- 80-57-9
- DB-075693
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1S,5S)-
- AKOS024283493
- NS00013256
- (1s)-(-)-pin-2-en-4-one
- SCHEMBL118161
- BBL033979
- 2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one
- NS00085225
- Verbinone
- Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1S)-
- dextro-verbenone
- CHEBI:78315
- Verbenone (D,L-)
- 2-Pinen-4-one, (1S,5S)-(-)-
- CS-0280756
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R-cis)-
- STK801995
- (-)-2-Pinen-4-one
- V0072
- 2-Pinen-4-one
- ST069322
- VERBENONE
- VS-12358
- NSC 6831
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R,5R)-
- C09913
- VERBENONE,(DL)
-
-
- Inchi: 1S/C10H14O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-8H,5H2,1-3H3
- InChI Key: DCSCXTJOXBUFGB-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C2CC1C2(C)C
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.17770
Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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